Cas no 2418642-50-7 (1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine)

• Product Name: 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine
• CAS No: 2418642-50-7
• MF: C₇H₆F₅NS
• MW: 231.186257839203
• MDL: MFCD32678943
• CID: 5668452
• PubChem ID: 154577145
• Update Time: 2025-06-10

1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2418642-50-7
• 1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
• EN300-26690439
• 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine

• MDL： MFCD32678943
• Inchi： 1S/C7H6F5NS/c8-6(9,7(10,11)12)5-1-4(2-13)3-14-5/h1,3H,2,13H2
• InChI Key： PRHPMGRDVPDETN-UHFFFAOYSA-N
• SMILES： S1C=C(CN)C=C1C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 231.01411118g/mol
• Monoisotopic Mass: 231.01411118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine

Introduction to 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine (CAS No. 2418642-50-7)

1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine (CAS No. 2418642-50-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene derivatives and is characterized by the presence of a pentafluoroethyl group attached to the thiophene ring. The incorporation of fluorine atoms imparts distinct physicochemical properties, making it a valuable candidate for various research and development activities.

The chemical structure of 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine is particularly noteworthy. The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom and four carbon atoms. The pentafluoroethyl group (CF₃CHF₂) attached to the thiophene ring significantly alters the electronic and steric properties of the molecule. This modification can influence the compound's solubility, lipophilicity, and biological activity, which are crucial factors in drug design and development.

In recent years, the study of fluorinated compounds has gained momentum due to their potential in enhancing drug efficacy and selectivity. Fluorine atoms are known to increase metabolic stability and improve binding affinity to target proteins. These properties make 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine an attractive candidate for various therapeutic applications. For instance, it has been investigated for its potential as an anti-inflammatory agent and as a modulator of G protein-coupled receptors (GPCRs).

The synthesis of 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine typically involves multi-step reactions that ensure high purity and yield. One common approach involves the reaction of 5-bromothiophene with pentafluoroethyl iodide followed by amination using an appropriate amine source. The resulting product is then purified through chromatographic techniques to obtain the desired compound with high purity.

In terms of its biological activity, preliminary studies have shown that 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine exhibits potent anti-inflammatory effects in vitro. It has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that this compound could be a promising lead for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine has also shown potential as a modulator of GPCRs. GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug discovery. Studies have indicated that this compound can selectively bind to specific GPCRs and modulate their activity. This property makes it a valuable tool for understanding receptor function and for developing new therapeutic agents targeting these receptors.

The pharmacokinetic profile of 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine has also been studied extensively. In preclinical models, it has demonstrated favorable pharmacokinetic properties such as good oral bioavailability and extended half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine (CAS No. 2418642-50-7) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and drug development. Its anti-inflammatory properties and ability to modulate GPCRs make it a valuable candidate for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing our understanding of complex biological processes and in the development of novel therapeutic agents.